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Compound of Interest

Compound Name: Ethylenethiourea-d4

Cat. No.: B562079

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information, handling precautions, and
relevant toxicological data for Ethylenethiourea-d4 (ETU-d4). The information is intended to
support researchers, scientists, and professionals in drug development in the safe handling
and application of this compound in a laboratory setting.

Compound Identification and Properties

Ethylenethiourea-d4 is the deuterated form of Ethylenethiourea (ETU), an organosulfur
compound used as a vulcanization accelerator in the rubber industry and a degradation
product of ethylenebisdithiocarbamate (EBDC) fungicides.[1][2] Due to its toxicological profile,
understanding its safety and handling is critical.

Table 1: Physical and Chemical Properties of Ethylenethiourea
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Property Value Source
Chemical Formula C3H2D4N2S [3]
Molecular Weight 106.19 g/mol (for d4) Calculated
Appearance WTi(;e to pale-green crystalline 5]

soli

Faint, amine-like or rotten-egg

Odor . [41[6][7]
like

Melting Point 197 - 201 °C (387 - 394 °F) [6][7]
Solubility in Water 19 g/L [6][8]
log Pow (Octanol/Water

N o -0.66 to -0.92 [6][9]
Partition Coefficient)
Vapor Pressure 0.2hPa @ 170 °C [7]
Flash Point 252 °C (486 °F) [71[10]

GHS Hazard Classification and Safety Data

Ethylenethiourea-d4 is classified as a hazardous substance under the Globally Harmonized
System (GHS).[3][6] The primary hazards include carcinogenicity, reproductive toxicity, and
target organ toxicity.[3][6]

Table 2: GHS Classification and Hazard Statements
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GHS Classification Hazard Statement GHS Pictogram
Acute toxicity, Oral (Category )
2 H302: Harmful if swallowed lealt text
] o H351: Suspected of causing
Carcinogenicity (Category 2) lealt text
cancer
Reproductive toxicity H360 / H361: May damage
N _ lralt text
(Category 1B) fertility or the unborn child

N o H372: Causes damage to
Specific target organ toxicity - .
organs (thyroid) through
repeated exposure (Category lealt text
) prolonged or repeated

exposure

Hazardous to the aquatic ) o )
) H411: Toxic to aquatic life with
environment, long-term hazard ) lralt text
long lasting effects
(Category 2)

Source:[3][6][9]

Toxicological Data

Table 3: Acute and Chronic Toxicity Data

Parameter Value Species Route Source

LD50 (Oral) 1832 mg/kg Rat Oral [1][61111]

Reference Dose 0.00008

- Oral [8][12]
(RfD) mg/kg/day

Carcinogenicity: Ethylenethiourea is classified as a Group B2, probable human carcinogen by
the EPA.[1][8][12] Animal studies have shown that it can cause thyroid and liver cancer.[10][12]
The National Toxicology Program (NTP) noted an increased incidence of thyroid tumors in rats,
and thyroid, liver, and pituitary gland tumors in mice exposed to ETU.[8][12]
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Reproductive and Developmental Toxicity: ETU may damage fertility or the unborn child.[3][6]
[7] It is a potent teratogen in rats, causing birth defects when administered orally or dermally.[8]
[12]

Target Organ Toxicity: The primary target organ for ETU toxicity is the thyroid gland.[6][7][8]
Prolonged or repeated exposure causes damage to the thyroid.[3][6]

Occupational Exposure Limits

Table 4: Occupational Exposure Limits

Organization Limit Notes

) ) Recommended for
NIOSH Lowest feasible concentration ) )
occupational carcinogens.[10]

TWA: 0.2 mg/m3; STEL: 0.6

mg/m3

Finland

NIOSH: National Institute for Occupational Safety and Health; TWA: Time-Weighted Average;
STEL: Short-Term Exposure Limit.

Mechanism of Action: Thyroid Toxicity

Ethylenethiourea’s primary mechanism of toxicity involves the inhibition of thyroid peroxidase
(TPO), a key enzyme in the synthesis of thyroid hormones.[6][13] This inhibition disrupts the
normal production of thyroxine (T4) and triiodothyronine (T3).[13]
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Figure 1: Mechanism of Ethylenethiourea-d4 (ETU-d4) Induced Thyroid Toxicity. ETU-d4
inhibits thyroid peroxidase (TPO), preventing the oxidation of iodide and subsequent iodination
of thyroglobulin, thus blocking thyroid hormone synthesis.

Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure to Ethylenethiourea-d4.

Handling:

Avoid all personal contact, including inhalation.[13]

Use in a well-ventilated area, preferably within a chemical fume hood.[6][13]

Avoid formation of dust and aerosols.[6][14]

Wear appropriate personal protective equipment (PPE).[6][10]

Wash hands thoroughly with soap and water after handling.[10][13]

Work clothes should be laundered separately.[13]

Storage:

o Store in tightly closed containers in a cool, well-ventilated area.[10]
o Store locked up.[3][7]

e Incompatible with acrolein and strong oxidizing agents (e.g., perchlorates, peroxides,
nitrates).[10]

Personal Protective Equipment (PPE)

Table 5: Recommended Personal Protective Equipment
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Body Part Equipment Standard/Specification
Safety glasses with side- NIOSH (US) or EN 166 (EU).
Eyes/Face )
shields or goggles. [6]

_ Chemical-resistant gloves
Skin/Hands EN 374.[13]
(e.g., PVC).

Protective clothing, lab coat, or
Body overalls. P.V.C. apron may be
necessary.[10][13]

NIOSH-approved respirator
with appropriate cartridges if

Respiratory engineering controls are
insufficient or for emergencies.
[6][10]

Note: Contact lenses should not be worn when working with this substance.[10]

Emergency and First Aid Procedures

Table 6: First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move person to fresh air. If not breathing, give

artificial respiration. Consult a physician.[6][14]

Skin Contact

Immediately remove all contaminated clothing.
Wash off with soap and plenty of water. Consult

a physician if irritation occurs.[6][13][14]

Eye Contact

Rinse immediately with plenty of water for at
least 15 minutes, also under the eyelids. Seek
medical attention.[7][10][13]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[6][7][14]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6][14]

» Special Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for

firefighting if necessary.[6][14]

Accidental Release Measures:

e Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing dust. Evacuate personnel to safe areas.[6][14]

e Environmental Precautions: Prevent product from entering drains.[6][14]

o Cleanup: Use dry clean-up procedures. Sweep up or vacuum up spills and place in a

suitable, closed container for disposal. Avoid generating dust.[13][14]

Experimental Protocols Overview
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The following sections outline the general methodologies for key toxicological studies, based
on established international guidelines.

Carcinogenicity Study

A long-term carcinogenicity study is designed to assess the carcinogenic potential of a
substance after prolonged and repeated exposure.
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Study Design & Protocol Development
(e.g., OECD TG 451/453)

Animal Selection & Acclimatization
(Rat, Mouse - 2 species)

'

Randomization into Dose Groups
(Control + min. 3 Dose Levels)

'

Chronic Dosing via Diet/Gavage
(18-24 months)

'

In-life Observations
(Clinical signs, body weight, food consumption)

; :

Interim Sacrifice & Necropsy
(e.g., 9 months)

Terminal Sacrifice & Gross Necropsy

'y
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(Target organs, tumors)

'

Statistical Analysis
(Tumor incidence, latency)

Carcinogenicity Assessment & Reporting
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Figure 2: General Workflow for a Carcinogenicity Study. This diagram outlines the key phases
of a long-term carcinogenicity bioassay according to OECD guidelines.

Methodology:

Objective: To identify the carcinogenic potential and characterize the dose-response
relationship for tumor formation.[3]

o Test System: Typically conducted in two rodent species, commonly rats and mice.[3][4]

o Dose Administration: The test substance (Ethylenethiourea-d4) is administered daily,
usually mixed in the diet or by gavage, for a major portion of the animal's lifespan (e.g., 18-
24 months).[3][4]

o Dose Groups: A control group and at least three dose levels are used.

o Observations: Animals are monitored for clinical signs of toxicity, body weight changes, food
consumption, and tumor development.

o Pathology: At the end of the study, a full necropsy is performed, and tissues are examined
histopathologically to identify and classify tumors.[4]

Reproductive/Developmental Toxicity Screening

These studies assess the potential for a substance to interfere with reproduction and normal
development.

Methodology (based on OECD TG 421):

o Objective: To screen for effects on male and female reproductive performance, including
gonadal function, mating, conception, and development of offspring.[1][9]

o Test System: The rat is the recommended species.[1][9]

o Dose Administration: The test substance is administered orally to males for a minimum of
four weeks (including a pre-mating period) and to females throughout the study (approx. 63
days).[1][9]
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e Mating: Animals are mated one-to-one.
e Endpoints Evaluated:

o Parental Animals: Clinical observations, body weight, food consumption, oestrous cycle
monitoring, fertility, and post-mortem analysis of reproductive organs.[9]

o Offspring: Viability, clinical signs, sex ratio, body weights, anogenital distance, and nipple
retention.[9]

o Pathology: Gross necropsy and histopathology of parental reproductive organs are
performed.[1]

Conclusion

Ethylenethiourea-d4 is a hazardous compound requiring strict safety protocols. Its primary
health risks include carcinogenicity, reproductive toxicity, and specific damage to the thyroid
gland through the inhibition of thyroid peroxidase. Researchers must adhere to the handling,
storage, and personal protective equipment guidelines outlined in this document and the
substance's Safety Data Sheet to ensure a safe laboratory environment. Understanding the
mechanism of toxicity and the design of relevant toxicological studies is essential for the
responsible use of this chemical in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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